Cas no 952849-83-1 (2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 952849-83-1
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 5960925
• PubChem ID: 16854532
• Update Time: 2025-06-08

2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide
• 2-(4-chlorophenoxy)-N-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-(4-chlorophenoxy)-N-(5-(p-tolyl)-1,3,4-oxadiazol-2-yl)acetamide
• AKOS024650607
• F2473-0412
• 952849-83-1

• Inchi： 1S/C17H14ClN3O3/c1-11-2-4-12(5-3-11)16-20-21-17(24-16)19-15(22)10-23-14-8-6-13(18)7-9-14/h2-9H,10H2,1H3,(H,19,21,22)
• InChI Key： DIOZIWNQWFHAQM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2)O1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 343.0723690g/mol
• Monoisotopic Mass: 343.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide

2-(4-Chlorophenoxy)-N-5-(4-Methylphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 952849-83-1): A Comprehensive Overview

2-(4-Chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 952849-83-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide is characterized by a 1,3,4-oxadiazole ring system linked to a 4-chlorophenyl group via an ether linkage and an acetamide moiety. The presence of the chloro and methyl substituents imparts unique physicochemical properties to the molecule, which are crucial for its biological activity. The synthesis of this compound typically involves a multi-step process that includes the formation of the oxadiazole ring and subsequent functional group modifications.

One common synthetic route involves the condensation of an appropriate hydrazide with a carboxylic acid or ester to form the oxadiazole ring. For instance, the reaction between 2-(4-chlorophenoxy)acetic acid hydrazide and 4-methylbenzoic acid chloride can yield 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide. This method has been widely reported in the literature and is known for its high yield and purity.

Biological Activities

The biological activities of 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide have been extensively studied in various in vitro and in vivo models. One of the most notable properties of this compound is its potent antimicrobial activity against a wide range of bacterial strains. Research has shown that it exhibits significant inhibitory effects on both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of novel antibiotics.

In addition to its antimicrobial properties, 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide has also demonstrated anti-inflammatory activity. Studies have indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential therapeutic agent for treating inflammatory diseases such as arthritis and colitis.

Cancer Research

The antitumor potential of 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide has also been explored in recent years. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. For example, it has been reported to inhibit the activation of the PI3K/Akt pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

Furthermore, research has indicated that this compound can enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to their cytotoxic effects. This synergistic interaction suggests that 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide could be used as an adjuvant therapy in combination with existing anticancer agents.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide. Several phase I and II clinical trials are currently underway to assess its safety and efficacy in human subjects. Preliminary data from these trials have shown favorable outcomes, with patients exhibiting good tolerability and significant improvements in their clinical symptoms.

In addition to its therapeutic applications, this compound has also been investigated for its potential use as a diagnostic tool. Its ability to selectively bind to specific biomarkers in cancer cells makes it a valuable candidate for developing targeted imaging agents that can aid in early detection and monitoring of disease progression.

Conclusion

In conclusion, 2-(4-chlorophenoxy)-N-5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 952849-83-1) is a multifaceted compound with a wide range of biological activities. Its antimicrobial, anti-inflammatory, and antitumor properties make it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from clinical trials and preclinical studies, this compound is likely to play an increasingly important role in the development of novel treatments for infectious diseases, inflammatory conditions, and cancer.